Cas no 1805997-61-8 (3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid)

3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid is a fluorinated pyridine derivative with a versatile structure, combining an amino group, a difluoromethyl substituent, and a carboxylic acid functionality. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring fluorine incorporation for enhanced bioactivity or metabolic stability. The difluoromethyl group imparts unique electronic and steric properties, while the carboxylic acid moiety allows for further derivatization. Its rigid pyridine core ensures structural stability, making it suitable for applications in medicinal chemistry and material science. The compound's well-defined reactivity profile facilitates precise modifications in multi-step synthetic routes.

3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid structure

1805997-61-8 structure

Product Name:3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

CAS No:1805997-61-8

MF:C₈H₈F₂N₂O₂

MW:202.158128738403

CID:4856697

Update Time:2025-10-19

3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid
- Inchi： 1S/C8H8F2N2O2/c1-3-5(11)2-4(8(13)14)6(12-3)7(9)10/h2,7H,11H2,1H3,(H,13,14)
- InChI Key： VBLXSDKZKKTLCJ-UHFFFAOYSA-N
- SMILES： FC(C1C(C(=O)O)=CC(=C(C)N=1)N)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 225
XLogP3: 0.8
Topological Polar Surface Area: 76.2

3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029065375-1g	3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid	1805997-61-8	97%	1g	$1,460.20	2022-04-01

3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. Alternative donor substrates for inverting and retaining glycosyltransferases†

Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
4. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
5. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300

Additional information on 3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid

Comprehensive Overview of 3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1805997-61-8)

3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1805997-61-8) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and carboxylic acid functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-methylpyridine core, offers versatility in drug design, particularly in modulating enzyme activity and receptor binding. Researchers are increasingly exploring its potential in developing novel small-molecule therapeutics and crop protection agents, aligning with the growing demand for sustainable and targeted solutions in these fields.

The compound’s CAS number 1805997-61-8 is a key identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. Its 3-amino and 5-carboxylic acid moieties enhance its reactivity, enabling facile derivatization for combinatorial chemistry. Recent studies highlight its role in optimizing kinase inhibitors, a hotspot in oncology research, where its difluoromethyl group improves metabolic stability. Additionally, its application in agrochemical intermediates addresses pressing challenges like pesticide resistance, a topic frequently searched by professionals seeking innovative solutions.

From a synthetic perspective, 3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid exemplifies advancements in heterocyclic chemistry. Its scalable production via multistep organic synthesis is a subject of interest in process chemistry forums, with discussions often centering on yield optimization and green chemistry principles. The compound’s logP and pKa values, critical for pharmacokinetic profiling, are frequently queried in computational chemistry platforms, reflecting its relevance in drug discovery pipelines.

Environmental and safety profiles of CAS 1805997-61-8 are rigorously documented, complying with REACH and OECD guidelines. Its low ecotoxicity aligns with the industry’s shift toward benign-by-design chemicals, a trending topic in sustainable chemistry. Analytical methods for its quantification, such as HPLC and LC-MS, are well-established, ensuring quality control in industrial applications. These attributes make it a preferred choice for manufacturers prioritizing regulatory compliance and eco-efficiency.

Market insights reveal growing procurement of 3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid by contract research organizations (CROs) and generic drug developers. Its inclusion in proprietary libraries for high-throughput screening underscores its value in hit-to-lead campaigns. Online searches often correlate with terms like “pyridine derivatives in drug discovery” or “fluorinated building blocks,” highlighting its intersection with cutting-edge research themes. Patent analyses further indicate its utility in IP-protected formulations, particularly in kinase-targeted therapies.

In conclusion, 3-Amino-6-(difluoromethyl)-2-methylpyridine-5-carboxylic acid (CAS No. 1805997-61-8) stands at the nexus of innovation in medicinal and agricultural chemistry. Its structural features and functional adaptability position it as a cornerstone for next-generation bioactive compounds, resonating with contemporary scientific and industrial priorities. As research evolves, this compound is poised to play a pivotal role in addressing unmet needs across health and agro-science sectors.